Cas no 20759-14-2 (Ruthenium(III) chloride hydrate)

• Product Name: Ruthenium(III) chloride hydrate
• CAS No: 20759-14-2
• MF: Cl₃H₂ORu
• MW: 225.44427728653
• MDL: MFCD00149844
• CID: 1040938
• Update Time: 2025-06-15

Ruthenium(III) chloride hydrate Chemical and Physical Properties

Names and Identifiers

• Ruthenium(III) chloride hydrate
• A808828
• AB1001967
• AK109041
• IN3062
• Jsp002813
• RP27600
• ruthenium trichloride monohydrate
• ruthenium(3+) trichloride hydrate
• ruthenium(II) chloride hydrate
• ruthenium(III) chloride monohydrate
• ruthenium(III) trichloride hydrate
• ruthenium(III) trichloride monohydrate
• ruthenium(3+),trichloride,hydrate
• Ruthenium(III) chloride hydrate(1:x)
• ruthenium trichloride hydrate
• ruthenium chloride hydrate
• ruthenium (iii) chloride hydrate
• trichlororuthenium hydrate
• PubChem7652
• ruthenium choride hydrate
• ruthenium chloride, hydrous
• Ruthenium trichoride hydrate
• ruthenium chloride n-hydrate
• ruthenium chloride n hydrate
• ruthenium trichloride, hydrate
• Ruthenium(III)ChlorideHydrate
• KSC494O2J
• ruthenium(+3)chloride hydrate
• Ruthenium(III)chloride hydrate
• ruthenium trichloride monohydrat

• MDL： MFCD00149844
• Inchi： 1S/3ClH.H2O.Ru/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： BIXNGBXQRRXPLM-UHFFFAOYSA-K
• SMILES： [Ru](Cl)(Cl)Cl.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8
• Topological Polar Surface Area: 1

Ruthenium(III) chloride hydrate Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ruthenium(III) chloride hydrate

Recent Advances in the Application of Ruthenium(III) Chloride Hydrate (CAS 20759-14-2) in Chemical Biology and Pharmaceutical Research

Ruthenium(III) chloride hydrate (CAS 20759-14-2) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique redox properties, catalytic activity, and potential therapeutic applications. Recent studies have explored its role in anticancer drug development, catalytic synthesis, and bioimaging, highlighting its versatility and significance in the field. This research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the chemical and biomedical industries.

One of the most notable applications of Ruthenium(III) chloride hydrate is in the development of metallodrugs for cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for ruthenium-based complexes that exhibit selective cytotoxicity against tumor cells. The study revealed that these complexes induce apoptosis via mitochondrial dysfunction and ROS generation, offering a promising alternative to platinum-based chemotherapeutics. Furthermore, the compound's stability in physiological conditions enhances its potential for in vivo applications.

In addition to its therapeutic potential, Ruthenium(III) chloride hydrate has been widely utilized as a catalyst in organic synthesis. A recent report in ACS Catalysis highlighted its role in facilitating C-H bond activation and cross-coupling reactions, which are critical for the synthesis of complex pharmaceutical intermediates. The study emphasized the compound's ability to operate under mild conditions, reducing energy consumption and improving reaction yields. These advancements underscore its value in sustainable chemistry and green synthesis methodologies.

Beyond catalysis and drug development, Ruthenium(III) chloride hydrate has also found applications in bioimaging and diagnostics. Research published in Chemical Communications in 2024 showcased its use in the design of luminescent ruthenium probes for cellular imaging. These probes exhibit high photostability and low cytotoxicity, making them ideal for long-term tracking of cellular processes. The study further demonstrated their utility in detecting hypoxia in tumor microenvironments, providing insights for personalized medicine approaches.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Ruthenium(III) chloride hydrate-based technologies. Issues such as cost-effectiveness, scalability, and long-term biocompatibility require further investigation. However, ongoing research efforts, including those funded by the National Institutes of Health (NIH) and the European Research Council (ERC), aim to address these barriers and unlock the full potential of this versatile compound.

In conclusion, Ruthenium(III) chloride hydrate (CAS 20759-14-2) continues to be a focal point of innovation in chemical biology and pharmaceutical research. Its multifaceted applications—from anticancer therapeutics to sustainable catalysis and advanced diagnostics—highlight its enduring relevance. As research progresses, this compound is poised to play an even greater role in addressing unmet medical needs and advancing scientific discovery.